3-nitrobenzyl 3-(3-hydroxy-2-quinoxalinyl)propanoate

• IUPAC Name: (3-nitrophenyl)methyl 3-(3-oxo-4H-quinoxalin-2-yl)propanoate
• InChI: InChI=1S/C18H15N3O5/c22-17(26-11-12-4-3-5-13(10-12)21(24)25)9-8-16-18(23)20-15-7-2-1-6-14(15)19-16/h1-7,10H,8-9,11H2,(H,20,23)
• InChI Key: OEKNYOLCMFYMKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=O)C(=N2)CCC(=O)OCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O5
• Molecular Weight: 353.3 g/mol

Description

3-nitrobenzyl 3-(3-hydroxy-2-quinoxalinyl)propanoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a quinoxaline derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 3-nitrobenzyl 3-(3-hydroxy-2-quinoxalinyl)propanoate involves its ability to bind to and modulate the activity of certain proteins and enzymes involved in cellular signaling pathways. Specifically, this compound has been shown to inhibit the activity of protein kinase C (PKC) and to activate the activity of the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-nitrobenzyl 3-(3-hydroxy-2-quinoxalinyl)propanoate are diverse and depend on the specific signaling pathways and enzymes targeted. Some of the reported effects of this compound include inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses.

Advantages and Limitations for Lab Experiments

One advantage of using 3-nitrobenzyl 3-(3-hydroxy-2-quinoxalinyl)propanoate in lab experiments is its high potency and specificity for certain signaling pathways and enzymes. This allows researchers to more precisely manipulate these pathways and study their function. However, one limitation of this compound is its potential toxicity and side effects, which must be carefully monitored in experimental settings.

Future Directions

There are a number of potential future directions for research involving 3-nitrobenzyl 3-(3-hydroxy-2-quinoxalinyl)propanoate. Some possible areas of investigation include its role in cancer therapy, its effects on neuronal signaling pathways, and its potential as a therapeutic agent for immune disorders. Additionally, further studies are needed to fully elucidate the mechanism of action and potential side effects of this compound.

Scientific Research Applications

One of the primary applications of 3-nitrobenzyl 3-(3-hydroxy-2-quinoxalinyl)propanoate is in the study of cellular signaling pathways. This compound has been shown to modulate the activity of certain enzymes and receptors involved in these pathways, making it a useful tool for investigating their function.